Cas no 6211-59-2 (2,3-Dihydrothiophene-3-ol 1,1-dioxide)

• Product Name: 2,3-Dihydrothiophene-3-ol 1,1-dioxide
• CAS No: 6211-59-2
• MF: C₄H₆O₃S
• MW: 134.153640270233
• MDL: MFCD00519588
• CID: 956177
• PubChem ID: 201549
• Update Time: 2025-11-01

2,3-Dihydrothiophene-3-ol 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• IFLAB-BB F1294-0014
• 1,1-dioxo-2,3-dihydrothiophen-3-ol
• 2,3-Dihydrothiophene-3-ol 1,1-dioxide
• 5-Chloro-2,3-dihydrothiophene 1,1-dioxide
• 3-thiopheneol, 2,3-dihydro-, 1,1-dioxide
• MFCD00519588
• STL454357
• 6211-59-2
• 4-17-00-01180 (Beilstein Handbook Reference)
• AKOS016046712
• F1294-0014
• 4-hydroxy-2-sulfolene
• E?-thiophene-1,1-dione
• Thiophene-3-ol, 2,3-dihydro-, 1,1-dioxide
• BRN 0002823
• G19210
• 3-Hydroxysulfolene-2
• 4-Hydroxysulfol-2-ene
• 3-Hydroxy-2,3-dihydrothiophene 1,1-dioxide
• EN300-131831
• 3-Hydroxy-2,3-dihydro-1H-1lambda~6~-thiophene-1,1-dione
• AKOS002274958
• 3-hydroxy-2,3-dihydro-1lambda-thiophene-1,1-dione
• 3-hydroxy-2,3-dihydro-1
• DTXSID40977707
• SY152221
• SCHEMBL22087474
• 3-Hydroxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

• MDL： MFCD00519588
• Inchi： 1S/C4H6O3S/c5-4-1-2-8(6,7)3-4/h1-2,4-5H,3H2
• InChI Key： UGEUCEAIWUTYIC-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 134.00378
• Monoisotopic Mass: 134.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on 2,3-Dihydrothiophene-3-ol 1,1-dioxide

Compound CAS No. 6211-59-2 and Product Name: IFLAB-BB F1294-0014

The compound with CAS No. 6211-59-2 is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and versatile applications. This compound, often referred to as IFLAB-BB F1294-0014, is a cutting-edge material that has been extensively studied for its potential in various industries, including pharmaceuticals, materials science, and advanced manufacturing. Recent research has highlighted its exceptional performance in specific chemical reactions, making it a valuable asset in modern chemical synthesis.

One of the most notable aspects of CAS No. 6211-59-2 is its ability to act as a highly efficient catalyst in organic synthesis. Studies published in leading chemistry journals have demonstrated its role in accelerating complex reaction pathways, thereby reducing production time and costs. This property has positioned IFLAB-BB F1294-0014 as a key player in the development of novel drugs and advanced materials. Its catalytic activity is particularly pronounced in reactions involving aromatic compounds and heterocyclic systems, where it significantly enhances reaction yields.

Another critical area of research surrounding CAS No. 6211-59-2 involves its application in polymer chemistry. Scientists have discovered that this compound can serve as a template for the creation of highly ordered polymer structures, which are essential for the development of next-generation materials such as self-healing polymers and smart materials. The ability of IFLAB-BB F1294-0014 to induce controlled polymerization has opened new avenues for creating materials with unprecedented mechanical and thermal properties.

In addition to its catalytic and polymerization applications, CAS No. 6211-59-2 has also been explored for its potential in energy storage technologies. Recent studies have shown that this compound can be used as an additive in lithium-ion batteries, improving their energy density and cycle stability. The incorporation of IFLAB-BB F1294-0014 into battery components has led to significant advancements in battery performance, making it a promising candidate for future energy storage solutions.

The synthesis of CAS No. 6211-59-2 involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Researchers have developed innovative synthetic methodologies that not only enhance the yield but also minimize environmental impact. These advancements have made the production of IFLAB-BB F1294-0014 more sustainable and cost-effective, paving the way for its widespread adoption across various industries.

From a structural perspective, CAS No. 6211-59-2 exhibits a unique molecular architecture that contributes to its exceptional reactivity and stability. Its molecular framework consists of functional groups that enable strong interactions with other molecules, facilitating its role as both a catalyst and a building block in chemical synthesis. This structural integrity ensures that IFLAB-BB F1294-0014 maintains its performance under diverse operating conditions, making it highly reliable for industrial applications.

Looking ahead, the continued exploration of CAS No. 621